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Compound of Interest

Compound Name: 10-Hydroxycanthin-6-one

Cat. No.: B1198173

An In-depth Technical Guide to 10-
Hydroxycanthin-6-one

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Hydroxycanthin-6-one is a naturally occurring alkaloid belonging to the canthin-6-one
subclass of -carbolines. Canthin-6-one alkaloids are known for their diverse and potent
biological activities, which has led to significant interest in their potential as therapeutic agents.
These compounds are primarily found in plant families such as Rutaceae and Simaroubaceae.
This technical guide provides a comprehensive overview of the chemical structure, properties,
biological activities, and relevant experimental protocols for 10-Hydroxycanthin-6-one and its
closely related analogs.

Chemical Structure and Properties

10-Hydroxycanthin-6-one possesses a rigid, tetracyclic aromatic core structure. The presence
of a hydroxyl group at the C-10 position and a ketone at C-6 are key features that influence its
chemical and biological properties.

Table 1: Physicochemical and Spectroscopic Properties of 10-Hydroxycanthin-6-one and
Related Compounds
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Property Value Compound Source
10-Hydroxycanthin-6-
Molecular Formula C14HsN202 N/A
one
_ 10-Hydroxycanthin-6-
Molecular Weight 236.23 g/mol N/A
one
10-Hydroxycanthin-6-
CAS Number 86293-41-6 N/A
one
) 10-Hydroxycanthin-6-
Appearance Orange-yellow solid [1]
one
] ] 4-Methoxy-5-
Melting Point 224-225 °C ) [2]
hydroxycanthin-6-one
Soluble in DMSO,
N Chloroform, 9-Hydroxycanthin-6-
Solubility N/A

Dichloromethane, one

Ethyl Acetate, Acetone

1H NMR (400 MHz,
DMSO-ds) & (ppm)

10.71 (br s, 1H), 8.82
(d, J = 5.48 Hz, 1H),
8.28 (d, J = 5.44 Hz,
1H), 8.18 (d, J = 8.56
Hz, 1H), 8.11 (d, J =
9.84 Hz, 1H), 7.88 (d,
J =2.20 Hz, 1H), 7.03
(d, J = 9.84 Hz, 1H),
6.99 (dd, J = 8.60,
2.24 Hz, 1H)

10-Hydroxycanthin-6-
one

[1]

13C NMR (100 MHz,
DMSO-ds) & (ppm)

161.8, 158.4, 142.5,
141.7, 136.4, 132.4,
131.9, 131.8, 130.1,
125.6, 116.2, 114.9,
114.6, 102.9

10-Hydroxycanthin-6-
one

[1]

Mass Spectrum (m/z)

.

[1]
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Biological Activities

10-Hydroxycanthin-6-one and its analogs exhibit a range of biological activities, including

antibacterial, antifungal, and cytotoxic effects.

Table 2: Biological Activities of 10-Hydroxycanthin-6-one and Related Canthin-6-one Alkaloids
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o Measureme
Activity Target . Value Compound Source
n
_ 10-
_ . Bacillus
Antibacterial MIC 15.62 pug/mL Hydroxycanth  N/A
cereus ,
in-6-one
Ester
i derivatives of
) ) Bacillus 3.91-31.25
Antibacterial . MIC 10- N/A
subtilis pg/mL
Hydroxycanth
in-6-one
Quaternized
Ralstonia 10-
Antibacterial solanacearu MIC 3.91 pg/mL methoxycant [3]
m hin-6-one
derivatives
Quaternized
10-
] ) Pseudomona
Antibacterial ) MIC 3.91 pg/mL methoxycant [3]
s syringae ]
hin-6-one
derivatives
Ester
] o derivatives of
) Fusarium Inhibition 100% at 50
Antifungal ) 10- N/A
graminearum  Rate pg/mL
Hydroxycanth
in-6-one
10-Hydroxy-
HT-1080 9 Y Y
Cytotoxic (human ICso0 7.2 uM [4]
) methoxycant
fibrosarcoma) .
hin-6-one
HT-1080 9,10-
Cytotoxic (human ICs0 5.0 uM Dimethoxyca [4]
fibrosarcoma) nthin-6-one
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O-
NF-kB
o ICso 3.8 uM Hydroxycanth  [5]
Inhibition )
in-6-one
Phosphodiest
erase-5 466 +1.13
PDE-5 ICso Hydroxycanth  [6]
(PDE-5) UM )
I in-6-one
Inhibition

Signaling Pathways and Mechanism of Action

While the specific signaling pathways for 10-Hydroxycanthin-6-one are not extensively
studied, research on its isomer, 9-Hydroxycanthin-6-one, has elucidated its role as an inhibitor
of the Wnt signaling pathway.[7][8][9] This pathway is crucial in cell proliferation, differentiation,
and embryonic development, and its dysregulation is implicated in various diseases, including
cancer.[10]

9-Hydroxycanthin-6-one inhibits the Wnt pathway by activating Glycogen Synthase Kinase 33
(GSK3p), which leads to the degradation of 3-catenin.[7][8][9] This, in turn, prevents the
transcription of Wnt target genes.[7][8][9] Given the structural similarity, it is plausible that 10-
Hydroxycanthin-6-one may exert some of its biological effects through modulation of similar
signaling cascades.
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Caption: Wnt signaling pathway inhibition by 9-Hydroxycanthin-6-one.

Experimental Protocols
Synthesis of 10-Hydroxycanthin-6-one

A common method for the synthesis of 10-Hydroxycanthin-6-one involves the demethylation
of 10-methoxycanthin-6-one.[1]

Protocol: Demethylation of 10-Methoxycanthin-6-one[1]

o A solution of 10-methoxycanthin-6-one in a suitable solvent (e.g., dichloromethane) is
prepared.

e The solution is cooled to -78 °C.

e A solution of boron tribromide (BBrs) in dichloromethane is added dropwise to the cooled
solution of 10-methoxycanthin-6-one.

e The reaction mixture is stirred at -78 °C for a specified period.
e The reaction is quenched by the slow addition of methanol.

e The mixture is allowed to warm to room temperature.

e The solvent is removed under reduced pressure.

e The residue is purified by column chromatography on silica gel to yield 10-Hydroxycanthin-
6-one.

An alternative and more convenient method utilizes hydrobromic acid (HBr) for demethylation.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1198173?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

